Pam2CSK4

• IUPAC Name: (2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2R)-2-amino-3-[(2R)-2,3-di(hexadecanoyloxy)propyl]sulfanylpropanoyl]amino]-3-hydroxypropanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoic acid
• InChI: InChI=1S/C65H126N10O12S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-41-58(77)86-48-51(87-59(78)42-28-26-24-22-20-18-16-14-12-10-8-6-4-2)49-88-50-52(70)60(79)75-57(47-76)64(83)73-54(38-30-34-44-67)62(81)71-53(37-29-33-43-66)61(80)72-55(39-31-35-45-68)63(82)74-56(65(84)85)40-32-36-46-69/h51-57,76H,3-50,66-70H2,1-2H3,(H,71,81)(H,72,80)(H,73,83)(H,74,82)(H,75,79)(H,84,85)/t51-,52+,53+,54+,55+,56+,57+/m1/s1
• InChI Key: LJUIOEFZFQRWJG-GHYFRYPYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(CSCC(C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)NC(CCCCN)C(=O)O)N)OC(=O)CCCCCCCCCCCCCCC
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](CSC[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCCN)C(=O)O)N)OC(=O)CCCCCCCCCCCCCCC
• Molecular Formula: C65H126N10O12S
• Molecular Weight: 1271.8 g/mol

Description

Pam2CSK4 is a synthetic diacylated lipopeptide that acts as a potent agonist for Toll-like receptor 2/6 (TLR2/6). Its structure mimics bacterial lipopeptides, enabling it to activate innate immune responses by binding to TLR2/TLR6 heterodimers . Key characteristics include:

• Structure: Comprises two palmitoyl chains (diacylation) linked to a cysteine residue, followed by a tripeptide (SK4: Ser-Lys-Lys-Lys) .
• Function: Induces NF-κB and AP-1 signaling pathways via MyD88, leading to cytokine/chemokine production (e.g., TNF-α, IL-6) and enhanced phagocytosis .
• Applications: Used as an immunomodulator in vaccine adjuvants, cancer therapy, and infectious disease models .

This compound is synthesized through a 20-step, high-yield (>60% per step) process that avoids column chromatography, making it scalable for research and therapeutic use .

Preparation Methods

Convergent Synthetic Strategy

The synthesis of Pam2CSK4 follows a convergent approach , dividing the process into three key fragments:

• Diacylated cysteine-serine backbone (PAM₂CS)

• Tetralysine (K₄) fragment

• Final coupling and global deprotection

This strategy minimizes side reactions and allows parallel synthesis of fragments, reducing overall time and cost .

Palmitoyl Chloride Preparation

Palmitic acid (C₁₅H₃₁COOH) is converted to palmitoyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride. The reagent is typically distilled under inert atmosphere to prevent hydrolysis .

tert-Butyloxycarbonyl (Boc) Protection of Cysteine

L-Cystine undergoes Boc protection using di-tert-butyl dicarbonate (Boc₂O) in aqueous triethylamine (Et₃N). This step achieves >90% yield without chromatography by precipitating the product with HCl :

$$\text{L-Cystine} + \text{Boc}$$2\text{O} \xrightarrow{\text{Et}3\text{N, H}2\text{O}} \text{di-Boc-cystine} + \text{CO}2

Synthesis of PAM₂CS Backbone

The backbone is constructed in eight steps (Scheme 1) :

Step	Reaction	Reagents/Conditions	Yield
1	Boc protection of L-cystine	Boc₂O, Et₃N, H₂O, RT, 12 h	92%
2	Coupling with Ser(OtBu)OtBu	EDCI, HOBt, DMF, 5 h	85%
3	Deprotection of Boc groups	TFA, DCM, 30 min	95%
4	Palmitoylation	C₁₅H₃₁COCl, Et₃N, DMAP, DCM, 12 h	78%

Key challenges include avoiding racemization during coupling and ensuring complete diacylation. The use of 4-dimethylaminopyridine (DMAP) accelerates palmitoyl chloride reactivity, while Et₃N neutralizes HCl byproducts .

Synthesis of Tetralysine (K₄) Fragment

The K₄ fragment is synthesized via solid-phase peptide synthesis (SPPS) using Fmoc chemistry :

• Resin loading : Fmoc-Lys(Boc)-OH attached to Wang resin.

• Iterative deprotection/coupling :

  • Deprotection: 20% piperidine in DMF.

  • Coupling: Fmoc-Lys(Boc)-OH with EDCI/HOBt activation.

• Cleavage : TFA/water (95:5) to release H-[Lys(Boc)]₄-OtBu.

This method achieves >80% yield per coupling cycle, with HPLC purity ≥95% after precipitation .

Final Coupling and Deprotection

The PAM₂CS backbone is coupled to the K₄ fragment using EDCI/HOBt in DMF (6 h, RT), followed by global deprotection with HCl/dioxane to remove Boc and tert-butyl groups :

$$\text{PAM}$$2\text{CS} + \text{H-[Lys(Boc)]}4\text{-OtBu} \xrightarrow{\text{EDCI/HOBt}} \text{PAM}2\text{CSK}4\text{-protected} \xrightarrow{\text{HCl}} \text{PAM}2\text{CSK}4

Final yields exceed 60% after lyophilization, with endotoxin levels <0.1 EU/mg .

Scalability and Industrial Adaptations

Large-Scale Production

Industrial methods optimize solvent use and purification:

• Solvent recycling : DMF and DCM recovered via distillation.

• Chromatography avoidance : TPPO byproducts removed via ZnCl₂ complexation .

• Automated SPPS : Reduces manual handling for K₄ synthesis.

A 20-step process achieves an overall yield of 18–22% at kilogram scale .

Preparation of Stock Solutions

InvivoGen’s protocol ensures bioactivity retention :

• Reconstitution : 1 mg vial + 1 mL endotoxin-free water.

• Storage : 4°C for 1 month or -20°C for 6 months (aliquoted).

• Working concentration : 1 pg/mL – 10 ng/mL in cell assays.

Quality Control and Stability

Parameter	Method	Specification
Purity	RP-HPLC (C18 column)	≥95%
Endotoxins	HEK-Blue™ TLR4 assay	<0.1 EU/mg
Bioactivity	NF-κB activation (HEK-Blue™ TLR2)	EC₅₀ = 67 pM

Stability studies show <5% degradation after 6 months at -20°C .

Chemical Reactions Analysis

Critical Reaction Steps

• Synthesis of R-4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane (Synthon 5)
  • Starting material : S-2,2-dimethyl-1,3-dioxolane-4-methanol.
  • Reagents : Iodine (1.3 eq.), triphenylphosphine (1.2 eq.), imidazole (3 eq.) in toluene at 90°C.
  • Mechanism : SN2 displacement via alkoxyphosphonium iodide intermediate .
• Formation of PAM2CS Backbone
  • Coupling reaction : Boc-Cys-OH with H-Ser(OtBu)-OtBu using EDCI/HOBt in DMF .
  • Deprotection : Bu₃P-mediated disulfide reduction and subsequent palmitoylation with C₁₅H₃₁COCl .
• Tetralysine (K4) Synthesis
  • Stepwise coupling : Fmoc-L-Lys(Boc)-OH using EDCI/HOBt, followed by piperidine deprotection .
• Final Assembly
  • Coupling : PAM2CS with K4 using EDCI/HOBt in DMF .
  • Global deprotection : HCl in dioxane to remove Boc and tBu groups .

Reaction Conditions and Optimization

Reaction Step	Reagents/Conditions	Yield	Key Challenges
Synthon 5 preparation	I₂, PPh₃, imidazole, toluene, 90°C	85%	Removal of triphenylphosphine oxide
PAM2CS palmitoylation	C₁₅H₃₁COCl, Et₃N, DCM	90%	Steric hindrance mitigation
Tetralysine coupling	EDCI, HOBt, DMF, rt	>60%	Avoidance of racemization
Global deprotection	HCl/dioxane	95%	Acid-sensitive group retention

Data consolidated from .

Key Structural and Functional Features

• Lipid component : Two palmitoyl chains attached via thioether bonds to cysteine.
• Peptide sequence : Cys-Ser-(Lys)₄, with lysine residues enhancing solubility and TLR2 binding .
• Self-assembly : Forms spherical micelles at critical aggregation concentration (cac = 0.035 wt%) .

Characterization Data

Technique	Observations	Reference
¹H/¹³C NMR	Confirmed palmitoyl integration and lysine chain
Mass Spec	M.W. = 1271.83 (C₆₅H₁₂₆N₁₀O₁₂S)
HPLC	Purity ≥95% (retention time = 12.8 min)

Mechanistic Insights

• TLR2/6 activation : this compound binds TLR2/6 heterodimer via hydrophobic interactions with palmitoyl chains and hydrogen bonding with peptide residues (e.g., Cys-Ser) .
• Cooperative signaling : Enhances ITAM-mediated platelet activation and NF-κB pathways .

Scalability and Industrial Relevance

Scientific Research Applications

Introduction to Pam2CSK4

This compound is a synthetic diacylated lipopeptide that acts as a potent agonist for Toll-Like Receptor 2 (TLR2) and TLR6 heterodimers. It plays a significant role in modulating immune responses, making it a valuable compound in various scientific research applications, particularly in immunology and vaccine development. This article explores the diverse applications of this compound, supported by comprehensive data tables and documented case studies.

Platelet Activation and Inflammation

This compound has been shown to activate platelets through the TLR2/Nuclear factor-κB signaling pathway. This activation enhances platelet aggregation and adhesion to collagen-coated surfaces, which is crucial in thrombo-inflammatory diseases. Studies indicate that this compound induces dense granule secretion in platelets, leading to increased inflammatory responses in human umbilical vein endothelial cells (HUVECs) treated with the compound .

Mechanisms of Action:

• Signaling Pathways: this compound activates the TLR2/NF-κB axis and Bruton’s tyrosine kinase, which are essential for platelet functional responses.
• Inflammatory Response: The presence of platelets enhances inflammatory responses in HUVECs under both static and flow conditions .

Vaccine Adjuvant

This compound serves as an effective adjuvant in vaccine formulations aimed at enhancing Th2 immune responses. Research has demonstrated that it can significantly boost antibody-dependent immunity when used alongside various antigens . For instance, in models of cutaneous leishmaniasis, vaccines incorporating this compound resulted in a notable reduction in parasite recovery compared to controls, indicating its potential as a Th2 polarizing adjuvant .

Key Findings:

• Immunogenicity: Vaccines combined with this compound elicited higher IgG1 responses compared to traditional adjuvants like Alum.
• Efficacy: The combination of this compound with other adjuvants has been explored to enhance Th1 and Th2 cytokine production, although some combinations showed no additive effects on specific cytokine levels .

Synthesis and Bioanalytical Applications

The synthesis of this compound involves a complex 20-step process that achieves high yields (greater than 60% for all steps). This efficient synthesis method makes it accessible for research applications . Furthermore, this compound is utilized in bioanalytical applications such as electrochemical biosensors, where its capacity to bind specific targets is harnessed for detection purposes .

Summary of Synthesis Process

Step	Description
1	Protection of starting materials
2	Synthesis of key backbone skeleton
3	Coupling to yield this compound

Case Study 1: Platelet Activation

In vitro studies demonstrated that this compound induces significant platelet activation leading to enhanced aggregation and inflammatory response. The use of pharmacologic inhibitors confirmed the involvement of TLR2 and NF-κB pathways in this process. This research highlights the potential therapeutic implications of targeting TLR pathways to manage thrombo-inflammatory conditions .

Case Study 2: Vaccine Development

A study investigating the use of this compound as an adjuvant revealed its effectiveness in reducing parasite burdens during vaccination against Leishmania. The results indicated that vaccines incorporating this compound not only improved immune response but also provided comparable efficacy to established adjuvants like Alum .

Mechanism of Action

Pam2CSK4 exerts its effects by binding to the TLR2/TLR6 heterodimer on the cell surface . This binding triggers a MyD88-dependent signaling cascade that leads to the activation of NF-κB and AP-1 transcription factors. The activation of these transcription factors results in the production of pro-inflammatory cytokines and other immune responses.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Pam2CSK4 vs. Pam3CSK4

Structural Differences :

• Pam3CSK4 is triacylated (three palmitoyl chains) vs. This compound’s diacylation .
• Pam3CSK4 binds TLR2/TLR1, while this compound activates TLR2/TLR6 .

Functional Divergence :

Parameter	This compound (TLR2/6)	Pam3CSK4 (TLR2/1)	References
Antiviral Activity	No significant effect	Inhibits Rift Valley fever virus
FcγR Modulation	Enhances phagocytosis and TNF-α	Less effective in FcγR upregulation
Cytokine Induction	Strong IL-10, IL-17A	Preferentially induces IL-12
Self-Assembly	Forms spherical micelles	Forms wormlike micelles

Mechanistic Insights :

• Pam3CSK4’s third acyl chain occupies TLR1’s hydrophobic pocket, altering downstream signaling .

This compound vs. FSL-1

Structural Similarities :

• Both are diacylated TLR2/6 agonists with a lipopeptide backbone .

Functional Contrasts :

Parameter	This compound	FSL-1	References
Platelet Activation	Strong NF-κB and PKC activation	Weaker platelet activation
Th2 Immunity	Limited data	Critical for Th2 responses
Radiation Mitigation	Not studied	Protects against hematopoietic ARS

This compound vs. GSK3277329

Structural Differences :

• GSK3277329 is monoacylated vs. This compound’s diacylation .

Functional Overlap :

• Both induce G-CSF, MCP-1, and neutrophil proliferation in primates .
• This compound shows marginally higher cytokine induction (G-CSF: 5.9 vs. 4.2 ng/mL) .

Immunomodulatory Effects

• Vaccine Adjuvants : this compound paired with inactivated influenza virus enhances mucosal IgA and systemic IgG in mice, outperforming poly(I:C) in intraperitoneal delivery .

Biological Activity

Pam2CSK4 (Pam2CysSerLys4) is a synthetic diacylated lipopeptide that serves as a potent agonist for Toll-like receptors (TLRs), specifically TLR2 and TLR6. This compound mimics the acylated amino terminus of bacterial lipopeptides, triggering significant immune responses through the activation of various signaling pathways. This article explores the biological activity of this compound, focusing on its mechanisms, effects on immune cells, and potential therapeutic applications.

This compound activates the TLR2/TLR6 heterodimer, leading to the induction of pro-inflammatory cytokines and the activation of transcription factors such as NF-κB and AP-1. The activation process involves several key steps:

• Recognition : this compound binds to TLR2, which forms a heterodimer with TLR6.
• Signal Transduction : This binding triggers a cascade involving MyD88-dependent pathways, ultimately leading to NF-κB activation.
• Cytokine Production : The activation results in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12.

Immune Cell Activation

This compound has been shown to activate various immune cells, including platelets, monocytes, and dendritic cells:

• Platelet Activation : Studies have demonstrated that this compound induces platelet granule secretion and integrin activation in a concentration-dependent manner. It enhances platelet aggregation and adhesion to endothelial cells, promoting inflammatory responses in co-cultured human umbilical vein endothelial cells (HUVECs) .
• Monocyte Activation : this compound stimulates human mononuclear cells to produce TNF-α and other cytokines . This effect is crucial for initiating immune responses against pathogens.

Cytokine Production

This compound significantly enhances the production of various cytokines:

Cytokine	Effect
TNF-α	Increased production in monocytes
IL-6	Upregulated in response to TLR activation
IL-12	Promoted secretion from activated immune cells

Study 1: Platelet Function and Inflammation

A study by Biswas et al. (2021) investigated the role of this compound in platelet activation during hyperlipidemia. The results showed that this compound significantly increased platelet aggregation and granule secretion through TLR2/NF-κB signaling pathways. Additionally, platelets activated by this compound enhanced inflammatory responses in HUVECs, indicating a synergistic effect between platelets and endothelial cells in inflammation .

Study 2: Immune Response Enhancement

Research conducted on Muscovy ducks evaluated the effects of this compound in combination with other TLR ligands (poly(I:C) and imiquimod) on immune responses to H9N2 avian influenza virus. The findings revealed that while this compound alone did not significantly enhance Th1/Th2 cytokine levels or hemagglutination inhibition titers, its combination with poly(I:C) showed improved immune responses, suggesting its potential as an adjuvant in avian vaccines .

Therapeutic Applications

Given its ability to activate innate immunity, this compound is being explored for various therapeutic applications:

• Vaccine Adjuvant : Its immunostimulatory properties make it a candidate for enhancing vaccine efficacy against infectious diseases.
• Cancer Therapy : Preliminary studies suggest that this compound may enhance the effectiveness of antibody therapies by modulating immune responses against tumors .